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Compound of Interest

Compound Name: 2-Ethyl-1-butene

Cat. No.: B1580654 Get Quote

An In-depth Technical Guide on the Core Reaction Mechanisms Involving 2-Ethyl-1-butene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the fundamental reaction mechanisms

of 2-ethyl-1-butene, a versatile C6 alkene. The content herein is curated for an audience with

a strong background in organic chemistry, focusing on the core reactions that underscore its

utility as a synthetic intermediate. This document adheres to stringent data presentation and

visualization standards to facilitate clear and rapid comprehension.

Introduction
2-Ethyl-1-butene, also known as 3-methylidenepentane, is a branched alpha-olefin that serves

as a valuable building block in organic synthesis. Its terminal double bond is susceptible to a

variety of addition reactions, making it a precursor for a range of functionalized molecules. This

guide will explore the primary reaction pathways of 2-ethyl-1-butene, including electrophilic

additions, oxidation, reduction, and radical reactions.

Physical and Spectroscopic Properties
A summary of the key physical and spectroscopic data for 2-ethyl-1-butene is provided below.

This information is critical for the identification and characterization of the starting material and

its reaction products.
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Property Value

Molecular Formula C₆H₁₂

Molecular Weight 84.16 g/mol

Boiling Point 64-65 °C

Density 0.689 g/mL at 25 °C

Refractive Index (n20/D) 1.396

¹H NMR Spectral data available in public databases.

¹³C NMR Spectral data available in public databases.

IR Spectrum
Characteristic peaks for C=C and =C-H

stretching.

Mass Spectrum
Available in public databases for GC-MS

analysis.

Core Reaction Mechanisms
The reactivity of 2-ethyl-1-butene is dominated by the chemistry of its carbon-carbon double

bond. The following sections detail the principal reaction mechanisms.

Electrophilic Addition Reactions
Electrophilic addition is a fundamental reaction class for alkenes. The π electrons of the double

bond act as a nucleophile, attacking an electrophile. These reactions with 2-ethyl-1-butene
typically proceed via a tertiary carbocation intermediate, following Markovnikov's rule.

The addition of hydrogen halides, such as hydrogen chloride, to 2-ethyl-1-butene results in the

formation of a tertiary alkyl halide. The reaction proceeds via a protonation of the double bond

to form the more stable tertiary carbocation, which is then attacked by the halide anion.[1]

Product: 3-chloro-3-methylpentane

Regioselectivity: Markovnikov
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Click to download full resolution via product page

Mechanism of HCl addition to 2-Ethyl-1-butene.

In the presence of a strong acid catalyst and water, 2-ethyl-1-butene undergoes hydration to

form a tertiary alcohol. This reaction also adheres to Markovnikov's rule, proceeding through

the formation of the most stable carbocation intermediate.[2]

Product: 3-Methyl-3-pentanol

Regioselectivity: Markovnikov

2-Ethyl-1-butene

Tertiary Carbocation

+ H⁺

H₂O, H⁺

Oxonium Ion+ H₂O 3-Methyl-3-pentanol- H⁺

Click to download full resolution via product page

Mechanism of acid-catalyzed hydration.

Hydroboration-Oxidation
In contrast to the electrophilic additions described above, hydroboration-oxidation provides a

route to an anti-Markovnikov alcohol. Borane (BH₃) adds to the double bond, with the boron

atom adding to the less substituted carbon. Subsequent oxidation with hydrogen peroxide in a

basic solution replaces the boron with a hydroxyl group.

Product: 2-Ethyl-1-butanol

Regioselectivity: Anti-Markovnikov
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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